Cas no 1197551-54-4 (3-[1-[[4-(Dimethylamino)phenyl]methyl]-3-(2-methoxyphenoxy)-4-oxo-2-azetidinyl]benzonitrile)

• Product Name: 3-[1-[[4-(Dimethylamino)phenyl]methyl]-3-(2-methoxyphenoxy)-4-oxo-2-azetidinyl]benzonitrile
• CAS No: 1197551-54-4
• MF: C₂₆H₂₅N₃O₃
• MW: 427.495006322861
• CID: 5445416
• PubChem ID: 45917034
• Update Time: 2023-08-27

3-[1-[[4-(Dimethylamino)phenyl]methyl]-3-(2-methoxyphenoxy)-4-oxo-2-azetidinyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-25293595
• AKOS008147278
• Z764488436
• 3-[1-[[4-(dimethylamino)phenyl]methyl]-3-(2-methoxyphenoxy)-4-oxoazetidin-2-yl]benzonitrile
• 3-(1-{[4-(DIMETHYLAMINO)PHENYL]METHYL}-3-(2-METHOXYPHENOXY)-4-OXOAZETIDIN-2-YL)BENZONITRILE
• 1197551-54-4
• 3-[1-[[4-(Dimethylamino)phenyl]methyl]-3-(2-methoxyphenoxy)-4-oxo-2-azetidinyl]benzonitrile

• Inchi： 1S/C26H25N3O3/c1-28(2)21-13-11-18(12-14-21)17-29-24(20-8-6-7-19(15-20)16-27)25(26(29)30)32-23-10-5-4-9-22(23)31-3/h4-15,24-25H,17H2,1-3H3
• InChI Key： NHFNFBMTFRNHAG-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(C2C(OC3=CC=CC=C3OC)C(=O)N2CC2=CC=C(N(C)C)C=C2)=C1

Computed Properties

• Exact Mass: 427.18959167g/mol
• Monoisotopic Mass: 427.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 636.8±55.0 °C(Predicted)
• pka: 4.88±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams